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Compound of Interest

Compound Name: 1-Heptanethiol

Cat. No.: B157337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of 1-heptanethiol (C7H16S), a key compound in various chemical and pharmaceutical

applications. The data presented herein is compiled from peer-reviewed experimental studies,

offering a reliable resource for research and development.

Core Thermodynamic Data
The following tables summarize the key experimentally determined thermodynamic properties

of 1-heptanethiol.

Table 1: Enthalpy, Entropy, and Heat Capacity
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Thermodynami
c Property

Value Units State Reference

Standard Molar

Enthalpy of

Formation (ΔfH°)

-149.5 ± 0.96 kJ/mol Gas [1]

Standard Molar

Enthalpy of

Combustion

(ΔcH°)

-5442.97 ± 0.75 kJ/mol Liquid [2]

Standard Molar

Entropy (S°)
375.35 J/mol·K Liquid [2]

Molar Heat

Capacity (Cp)
259.32 J/mol·K

Liquid (at 298.15

K)
[2][3]

Table 2: Phase Transition Properties

Property Value Units Reference

Boiling Point 450.2 K [2]

Melting Point -43 °C [4]

Triple Point

Temperature
229.92 K [5]

Molar Enthalpy of

Vaporization (ΔvapH)
49.5 kJ/mol (at 288 K) [5]

Molar Enthalpy of

Fusion (ΔfusH)
25.384 kJ/mol (at 229.92 K) [3][5]

Molar Entropy of

Fusion (ΔfusS)
110.40 J/mol·K (at 229.92 K) [5]

Table 3: Vapor Pressure Data
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Temperature (K) Pressure (hPa) Reference

298.15 1.5 [4]

Note: Vapor pressure can also be calculated using the Antoine Equation parameters provided

in the NIST WebBook.[6]

Experimental Protocols
The experimental data presented in this guide are primarily derived from the meticulous work of

Finke, McCullough, et al. (1970) and Good and DePrater (1966).[2][3][7] While the full, detailed

experimental procedures are contained within these original publications, this section outlines

the general methodologies employed for determining the key thermodynamic properties of

liquid alkanethiols.

Adiabatic Calorimetry for Heat Capacity and Entropy
Determination
The heat capacity and, by extension, the entropy of 1-heptanethiol were determined using

low-temperature adiabatic calorimetry.[8] This technique is designed to measure the heat

capacity of a substance as a function of temperature with high precision.

Methodology Overview:

Sample Preparation: A high-purity sample of 1-heptanethiol is placed within a sealed

calorimeter vessel. The calorimeter is then placed within a vacuum chamber to minimize

heat exchange by convection and conduction.

Adiabatic Shield: The calorimeter is surrounded by an adiabatic shield. The temperature of

this shield is continuously adjusted to match the temperature of the calorimeter vessel. This

is typically achieved using a system of thermocouples and automated temperature

controllers to minimize the temperature difference between the calorimeter and its

surroundings, thus preventing heat leak.[8]

Heating and Measurement: A known quantity of electrical energy is supplied to a heater

within the calorimeter, causing a small increase in the sample's temperature. The precise
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temperature change is measured using a platinum resistance thermometer.

Data Analysis: The heat capacity of the sample at a given temperature is calculated from the

amount of electrical energy supplied and the resulting temperature rise. By performing these

measurements over a wide range of temperatures (e.g., from near absolute zero to above

room temperature), a detailed curve of heat capacity versus temperature is generated.

Entropy Calculation: The standard entropy of the liquid at a given temperature is then

calculated by integrating the heat capacity data from 0 K to that temperature, accounting for

the entropies of any phase transitions.

Bomb Calorimetry for Enthalpy of Combustion
Determination
The standard enthalpy of combustion of 1-heptanethiol was determined using a bomb

calorimeter. This method measures the heat released when a substance is completely burned

in an excess of oxygen.[6][9]

Methodology Overview:

Sample Preparation: A precisely weighed sample of liquid 1-heptanethiol is placed in a

crucible within a high-pressure stainless steel vessel, known as a "bomb." A small amount of

water is typically added to the bomb to ensure that the water formed during combustion is in

its liquid state.

Pressurization: The bomb is sealed and pressurized with an excess of pure oxygen (typically

to around 30 atm).

Calorimeter Assembly: The bomb is then submerged in a known volume of water in an

insulated container (the calorimeter). The entire assembly is allowed to reach thermal

equilibrium, and the initial temperature is recorded.

Ignition: The sample is ignited by passing an electric current through a fuse wire in contact

with the sample.

Temperature Measurement: The complete combustion of the 1-heptanethiol releases heat,

which is absorbed by the bomb and the surrounding water, causing the temperature of the
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calorimeter system to rise. The final temperature is recorded after thermal equilibrium is re-

established.

Calculation: The heat of combustion is calculated from the measured temperature change

and the previously determined heat capacity of the calorimeter system (calibrated using a

substance with a known heat of combustion, such as benzoic acid).[10] Corrections are

made for the heat of formation of nitric and sulfuric acids (due to the presence of nitrogen

and sulfur) and for the heat of combustion of the fuse wire.

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for determining the enthalpy of

combustion of a liquid sample like 1-heptanethiol using bomb calorimetry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.scirp.org/journal/paperinformation?paperid=144543
https://www.benchchem.com/product/b157337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Calorimetry

Data Analysis

Weigh liquid sample
(1-Heptanethiol)

Place in crucible

Place crucible in bomb head

Add distilled water to bomb

Attach fuse wire

Seal bomb

Pressurize with O2

Place bomb in calorimeter
with known water volume

Reach thermal equilibrium

Record initial temperature

Ignite sample

Record final temperature

Calculate heat released (q)
(q = C_cal * ΔT)

Apply corrections
(fuse, acid formation)

Calculate ΔcH°
(ΔH = q / moles of sample)

Click to download full resolution via product page

Caption: Workflow for Bomb Calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b157337#thermodynamic-properties-of-1-heptanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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